3-(4-methoxyphenyl)-N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)propanamide
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Description
3-(4-methoxyphenyl)-N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)propanamide is a useful research compound. Its molecular formula is C17H17N3O3S and its molecular weight is 343.4. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Anticancer Activities
Research on derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide has highlighted significant antioxidant and anticancer activities. These derivatives have shown to possess antioxidant activity higher than that of the well-known antioxidant ascorbic acid. Moreover, their anticancer potential was demonstrated through cytotoxicity against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, with some compounds being particularly effective against the glioblastoma U-87 cell line (Tumosienė et al., 2020).
Antimicrobial Activities
Compounds related to 3-(4-methoxyphenyl)-N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)propanamide have been synthesized and evaluated for their antibacterial and antifungal activities. Some of these compounds have shown significant antimicrobial activities, reaching levels comparable to standard antibacterial and antifungal agents. This suggests their potential use as novel antibacterial and antifungal agents, highlighting the versatility of this chemical structure in addressing microbial resistance (Helal et al., 2013).
Chemotherapeutic Potential
The design and synthesis of derivatives incorporating the 3-(4-methoxyphenyl) motif have also explored their chemotherapeutic applications. These derivatives have been tested against various human cancer cell lines, demonstrating good to moderate activity. This research points to the potential of these compounds in developing new chemotherapeutic agents, further emphasizing the compound's significance in scientific research (Yakantham et al., 2019).
Nematocidal Activity
In addition to the above applications, some novel 1,2,4-oxadiazole derivatives containing the compound's structure have shown promising nematocidal activities. These findings suggest potential agricultural applications, particularly in controlling nematode pests that affect crop production (Liu et al., 2022).
Properties
IUPAC Name |
3-(4-methoxyphenyl)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3S/c1-11-18-16(23-20-11)14-9-10-24-17(14)19-15(21)8-5-12-3-6-13(22-2)7-4-12/h3-4,6-7,9-10H,5,8H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKINBXPQLMEKRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2=C(SC=C2)NC(=O)CCC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.